Cas no 2137843-74-2 (3-Chloro-5-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine)

• Product Name: 3-Chloro-5-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine
• CAS No: 2137843-74-2
• MF: C₉H₁₂ClN₃S
• MW: 229.729679107666
• CID: 5820748
• PubChem ID: 165955369
• Update Time: 2025-05-24

3-Chloro-5-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• EN300-742589
• 2137843-74-2
• 3-chloro-5-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine
• 3-Chloro-5-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine

• Inchi： 1S/C9H12ClN3S/c1-6-12-13-9(14-6)3-7-2-8(10)5-11-4-7/h2,8,11H,3-5H2,1H3
• InChI Key： SVLKODXRVKGRDF-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC2=NN=C(C)S2)CNC1

Computed Properties

• Exact Mass: 229.0440463g/mol
• Monoisotopic Mass: 229.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66Ų

Additional information on 3-Chloro-5-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine

3-Chloro-5-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine: A Comprehensive Overview

The compound with CAS No. 2137843-74-2, commonly referred to as 3-Chloro-5-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of tetrahydropyridine, a class of molecules known for their versatility in synthetic chemistry and their role in various biological systems. The presence of the thiadiazole ring and the chloro substituent introduces intriguing electronic and steric effects that make this compound a promising candidate for further research.

Recent studies have highlighted the importance of tetrahydropyridines in drug discovery, particularly in the development of antihypertensive agents and neuroprotective compounds. The thiadiazole moiety is well-documented for its ability to enhance the pharmacokinetic properties of molecules, including improved solubility and bioavailability. In this context, 3-Chloro-5-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine has been explored for its potential as a lead compound in medicinal chemistry. Researchers have reported that this compound exhibits moderate to high activity in assays targeting various enzymes and receptors associated with neurodegenerative diseases and cardiovascular conditions.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the thiadiazole ring via a condensation reaction followed by its coupling with the tetrahydropyridine core. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are crucial for studying stereochemical effects on biological activity.

In terms of structural analysis, 3-Chloro-5-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]-1,2,3,6-tetrahydropyridine exhibits a rigid framework that facilitates specific molecular interactions. Computational studies using molecular docking have revealed that this compound can bind effectively to several protein targets implicated in inflammatory pathways. These findings suggest that it may serve as a template for designing novel anti-inflammatory agents.

Moreover, the chloro substituent at position 3 plays a critical role in modulating the electronic properties of the molecule. This substitution pattern enhances the molecule's ability to participate in hydrogen bonding and π–π interactions with biomolecules. Experimental data from X-ray crystallography have provided insights into the three-dimensional arrangement of atoms within the molecule, further aiding in understanding its interaction dynamics.

Looking ahead, ongoing research is focused on optimizing the synthetic route for CAS No. 2137843-74-2 to achieve higher yields and better purity levels. Additionally, preclinical studies are being conducted to evaluate its safety profile and efficacy in animal models of chronic diseases such as Alzheimer's disease and hypertension. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 3-Chloro-5-[(5-methyl-1